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Compound of Interest

Compound Name: Chromium(3+) perchlorate

Cat. No.: B078376

An In-depth Technical Guide to Chromium(3+)
Perchlorate

This technical guide provides comprehensive information on Chromium(3+) perchlorate,
targeting researchers, scientists, and professionals in drug development. The document details
its chemical properties, synthesis, experimental applications, and potential biological signaling
pathways.

Core Properties of Chromium(3+) Perchlorate

Chromium(3+) perchlorate is an inorganic compound that exists in both anhydrous and
hydrated forms. It is a source of chromium(lll) ions and is utilized in various research
applications.[1] The hexahydrate is a cyan solid, while the anhydrous form appears as black
crystals.[2][3] Both forms are soluble in water and ethanol.[1][3]
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Anhydrous Chromium(3+) Hexahydrate

Property .
Perchlorate Chromium(3+) Perchlorate
CAS Number 13537-21-8[2][3][4][5] 55147-94-9[3][6]
Molecular Formula Cr(ClO4)3[3] Cr(ClO4)3-6H20[1]
Molecular Weight 350.35 g/mol [4][5] 458.4 g/mol [1][6]
Cyan solid / Dark blue
Appearance Black crystals[2] )
crystalline powder[3][7]
Solubility in Water 58 g/100 mL (25 °C)[3] 130 g/100 mL (20 °C)[3]
Chromic perchlorate, Chromium(3+) perchlorate--
Synonyms

Chromium triperchlorate[2][3] water (1/3/6)[6]

Synthesis and Experimental Protocols

2.1. Synthesis of Chromium(3+) Perchlorate

A straightforward method for the preparation of chromium(3+) perchlorate involves the
reaction of chromium(lll) oxide or chromium(lll) hydroxide with perchloric acid.[3]

Reaction: Cr203 + 6HCIO4 — 2Cr(ClOa4)3 + 3H20]3]
Experimental Protocol: Preparation of a Chromium(3+) Perchlorate Stock Solution

For many laboratory applications, a stock solution of chromium(3+) is required. This can be
prepared by dissolving chromium(3+) perchlorate hexahydrate in a perchloric acid solution to
maintain stability and prevent hydrolysis.[1]

Materials:
e Chromium(3+) perchlorate hexahydrate (Cr(ClO4)3-6H20)
e Perchloric acid (HCIO4), 1 mol dm~3 solution

¢ Distilled or deionized water
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¢ Volumetric flask

e Magnetic stirrer and stir bar

Procedure:

Accurately weigh the desired amount of chromium(3+) perchlorate hexahydrate.

Transfer the weighed solid into a volumetric flask of the desired final volume.

Add a small amount of 1 mol dm~3 perchloric acid to dissolve the solid.

Once dissolved, dilute the solution to the final volume with 1 mol dm=3 perchloric acid.

Stir the solution thoroughly to ensure homogeneity.

2.2. Related Experimental Protocol: Chromium-Mediated Organic Synthesis

Chromium(lll) compounds are often precursors to the highly reactive chromium(ll) species
used in organic synthesis. The following is a general workflow for the reduction of an alkyl
halide using chromium(ll) generated in situ from a chromium(lil) precursor.[8]

Materials:

Anhydrous Chromium(lil) chloride (CrCls) (as a stable precursor)

Zinc dust (as a reducing agent)

Alkyl halide

Anhydrous Tetrahydrofuran (THF)

Inert gas (Argon or Nitrogen)

Procedure:

o Flame-dry a two-neck flask and allow it to cool under an inert atmosphere.

e Add anhydrous CrCls and zinc dust to the flask.[8]
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Purge the flask with argon for 15 minutes.[8]

Add anhydrous THF via syringe and stir the suspension vigorously. The color will change
from light green to bright blue, indicating the formation of Cr(ll).[8]

Add a solution of the alkyl halide in anhydrous THF dropwise.[8]

Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).[8]

Upon completion, quench the reaction by carefully adding water.[8]
Extract the product with an organic solvent, dry the organic layer, and concentrate it.[3]

Purify the crude product using column chromatography.[8]
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1. Add CrCI3 and Zn dust to
a flame-dried flask

:

2. Purge with inert gas (Argon)

:

3. Add anhydrous THF and stir
(Cr(11ny -> Cr(I1y)

:

4. Add alkyl halide substrate

:

5. Monitor reaction (TLC/GC-MS)

:

6. Quench reaction with water

:

7. Extract, dry, and concentrate

8. Purify product

(Column Chromatography)

Click to download full resolution via product page

Workflow for Cr(ll)-mediated reduction of alkyl halides.
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Biological Signaling Pathways and Research
Applications

While specific signaling pathways for chromium(3+) perchlorate are not extensively
documented, research on other chromium compounds provides insights into potential biological
activities relevant to drug development.

3.1. Antimicrobial Activity

A complex of tris-phenanthroline chromium(lll) perchlorate has demonstrated antimicrobial
activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia
coli) bacteria.[9] This suggests that chromium(lll) complexes, including those derived from
chromium(3+) perchlorate, could be explored for the development of new antibacterial
agents. The study indicated that these complexes inhibit bacterial growth to a greater extent
than the reference drug ciprofloxacin and that a synergistic effect was observed when used in
combination.[9]

3.2. AMPK Signaling Pathway

A synthetic chromium(lll) complex, Cr(D-phenylalanine)s, has been shown to activate the AMP-
activated protein kinase (AMPK) signaling pathway.[10] This activation leads to increased
glucose uptake in myoblasts and cardiomyocytes.[10] AMPK is a key regulator of cellular
energy homeostasis and a target for drugs treating metabolic disorders like type 2 diabetes.
The study suggests that the activation of AMPK by the chromium complex may be due to an
increase in the cellular AMP concentration and a decrease in the mitochondrial membrane
potential.[10]
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AMPK signaling pathway activated by a Cr(Ill) complex.

3.3. Signaling Pathways in Hexavalent Chromium Toxicity

Studies on the toxicity of hexavalent chromium (Cr(VI1)) have identified several key signaling
pathways involved in its hepatotoxic effects, including the p53, PI3K-Akt, MAPK, and AMPK
pathways.[11] While Cr(lll) is generally considered less toxic than Cr(VI), understanding these

pathways is crucial for evaluating the overall safety profile of any chromium-based therapeutic
agent.
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Pathways in Cr(VI)-induced hepatotoxicity.

In summary, Chromium(3+) perchlorate is a valuable reagent in chemical synthesis and a
precursor for creating novel chromium(lll) complexes. While its direct biological activities are
not fully elucidated, related chromium compounds show promise in antimicrobial applications
and the modulation of key metabolic signaling pathways, warranting further investigation for
drug development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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